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Compound of Interest

Compound Name: Fosalvudine Tidoxil

Cat. No.: B1673559

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fosalvudine Tidoxil is a nucleoside reverse transcriptase inhibitor (NRTI) and a prodrug of
alovudine, developed for the treatment of HIV-1 infection.[1] As an NRTI, its mechanism of
action involves the inhibition of the viral reverse transcriptase enzyme, which is crucial for the
conversion of the viral RNA genome into DNA, a key step in the HIV-1 replication cycle.[2][3][4]
[5] High-throughput screening (HTS) plays a pivotal role in the discovery and development of
antiviral agents by enabling the rapid evaluation of large compound libraries.[6][7] These
application notes provide detailed protocols and guidelines for the use of Fosalvudine Tidoxil
in HTS assays to identify and characterize inhibitors of HIV-1 replication.

Chemical Properties of Fosalvudine Tidoxil

Property Value Reference
Chemical Formula C35H64FN208PS [2][8]1[9]
Molecular Weight 722.94 g/mol [819]

CAS Number 763903-67-9 (8]

Nucleoside Reverse
Class Transcriptase Inhibitor (NRTI) [1][8]
Prodrug
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Mechanism of Action and Signaling Pathway

Fosalvudine Tidoxil is a prodrug that, once inside the host cell, is metabolized by cellular
kinases into its active triphosphate form. This active metabolite then competes with natural
deoxynucleotides for incorporation into the growing viral DNA chain by the reverse
transcriptase enzyme.[3] The incorporation of the Fosalvudine Tidoxil metabolite, which lacks
a 3'-hydroxyl group, leads to the termination of DNA chain elongation, thereby halting viral
replication.[3][5]

The HIV-1 replication cycle is intricately linked with host cell signaling pathways. The virus
utilizes cellular machinery for its own propagation, and interference with these pathways can
inhibit viral replication. NRTIs like Fosalvudine Tidoxil directly target the enzymatic activity of
reverse transcriptase, a critical step in the early stages of the viral life cycle.
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1. Dispense Compounds &

Controls into 384-well plate

2. Add HIV-1 Reverse
Transcriptase

3. Pre-incubation

4. Add Substrate Mix
(Template-primer, dNTPs, labeled dTTP)

5. Incubation

6. Stop Reaction
(e.g., add EDTA)

7. Detect Signal
(Scintillation counting or
Fluorescence reading)

8. Data Analysis
(Calculate % inhibition, 1C50)
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1. Seed TZM-bl cells
in 384-well plates

2. Incubate overnight

3. Add Compounds &
Controls

i

4. Add HIV-1

5. Incubate for 48 hours

6. Measure Luciferase Activity 7. Measure Cell Viability
(Antiviral Activity) (Cytotoxicity)

8. Data Analysis
(Calculate EC50, CC50, SI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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